Cas no 55792-38-6 (Benzene, 1-isocyanato-2-(nonyloxy)-)

• Product Name: Benzene, 1-isocyanato-2-(nonyloxy)-
• CAS No: 55792-38-6
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 350887
• PubChem ID: 13904857
• Update Time: 2025-04-19

Benzene, 1-isocyanato-2-(nonyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-2-(nonyloxy)-
• 1-isocyanato-2-nonoxybenzene
• 55792-38-6
• 1-ISOCYANATO-2-(NONYLOXY)BENZENE
• DTXSID00552216

• Inchi： 1S/C16H23NO2/c1-2-3-4-5-6-7-10-13-19-16-12-9-8-11-15(16)17-14-18/h8-9,11-12H,2-7,10,13H2,1H3
• InChI Key： WAQZKHFOTWBBBR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N=C=O)CCCCCCCCC

Computed Properties

• Exact Mass: 261.17299
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66